Cas no 66-79-5 (oxacillin)
Oxacillin is a synthetic penicillin with oral activity. It has good bactericidal activity against Staphylococcus and other gram positive pathogens

oxacillin structure
Product Name:oxacillin
CAS No:66-79-5
Molecular Formula:C19H19N3O5S
Molecular Weight:401.43626
MDL:MFCD00864855
CID:93775
PubChem ID:6196
oxacillin Properties
Names and Identifiers
-
- oxacillin
- OXACILLIN SODIUM
- (2S,5R,6R)-3,3-Dimethyl-6-[(5-methyl-3-phenylisoxazol-4-yl)carbonylamino]-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
- (5-methyl-3-phenyl-isoxazol-4-yl)-penicillin
- [2S-(2,5,6)]-3,3-dimethyl-6-(methyl-3-phenylisoxaz-4-ole-carboxamide-7-oxy-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
- Bactocil
- Oxazina
- oxazocillin
- Penstapho
- CHEMBL819
- MPi-PC
- HY-B0925A
- 2,2-dimethyl-6beta-(5-methyl-3-phenyl-1,2-oxazole-4-carboxamido)penam-3alpha-carboxylic acid
- Oxacillin,(S)
- Oxacillinum (INN-Latin)
- Oxacilline
- DTXCID403397
- CS-0013715
- UH95VD7V76
- Oxacilline (INN-French)
- BDBM50350483
- OXACILLIN [INN]
- 4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid, 3,3-dimethyl-6-(((5-methyl-3-phenyl-4-isoxazolyl)carbonyl)amino)-7-oxo-, (2S-(2.alpha.,5.alpha.,6.beta.))-
- phenylisoxazole-4-carboxamido)-7-
- BRD-K96786677-236-02-4
- Q418725
- MPI-penicillin; MPi-PC
- Methylphenylisoxazolyl Penicillin
- OXACILLIN [MI]
- DTXSID8023397
- OXACILLIN [MART.]
- oxo-4-thia-1-azabicyclo[3.2.0]heptane-
- OXACILLIN (MART.)
- C07334
- DB00713
- Oxacilina [INN-Spanish]
- 66-79-5
- Prostaphlyn
- Oxacilina (TN)
- OXACILLIN [VANDF]
- SCHEMBL3817
- J01CF04
- Bactocill
- BRD-K96786677-236-01-6
- Oxacilina (INN-Spanish)
- Oxacillin [INN:BAN]
- (2S,5R,6R)-3,3-dimethyl-6-(5-methyl-3-
- 4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid, 3,3-dimethyl-6-[[(5-methyl-3-phenyl-4-isoxazolyl)carbonyl]amino]-7-oxo-, (2S,5R,6R)-
- 4-THIA-1-AZABICYCLO(3.2.0)HEPTANE-2-CARBOXYLIC ACID, 3,3-DIMETHYL-6-(((5-METHYL-3-PHENYL-4-ISOXAZOLYL)CARBONYL)AMINO)-7-OXO-,(2S,5R,6R)-
- MPI-penicillin
- Oxazocilline
- (2S,5R,6R)-3,3-dimethyl-6-[(5-methyl-3-phenyl-1,2-oxazole-4-carbonyl)amino]-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
- Ossacillina [DCIT]
- Epitope ID:181859
- UNII-UH95VD7V76
- (2S,5R,6R)-3,3-dimethyl-6-(5-methyl-3-phenyl-1,2-oxazole-4-amido)-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
- oxacillina
- (2S,5R,6R)-3,3-dimethyl-6-[(5-methyl-3-phenyl-isoxazole-4-carbonyl)amino]-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
- EN300-19766050
- 4-Thia-1-azabicyclo(3.2.0)heptane-2-carboxylic acid, 3,3-dimethyl-6-(((5-methyl-3-phenyl-4-isoxazolyl)carbonyl)amino)-7-oxo-, (2S-(2alpha,5alpha,6beta))-
- Oxacilina
- 5-Methyl-3-phenyl-4-isoxazolyl-penicillin
- Ossacillina
- Oxacillin (INN)
- 5-Methyl-3-phenyl-4-isooxazolylpenicillin
- GTPL10943
- 4-Thia-1-azabicyclo(3.2.0)heptane-2-carboxylic acid, 3,3-dimethyl-6-(5-methyl-3-phenyl-4-isoxazolecarboxamide)-7-oxo-
- D08307
- OXACILLIN [WHO-DD]
- (2S,5R,6R)-3,3-dimethyl-6-{[(5-methyl-3-phenylisoxazol-4-yl)carbonyl]amino}-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
- NS00000572
- Oxacillinum [INN-Latin]
- Oxacilline [INN-French]
- Penicillin, (5-methyl-3-phenyl-4-isoxazolyl)-
- 6beta-(5-methyl-3-phenylisoxazol-4-yl)penicillanic acid
- Penicillin, Methylphenylisoxazolyl
- EINECS 200-635-5
- 1173-88-2
- Prostaphlin
- (5-methyl-3-phenyl-4-isoxazolyl)penicillin
- Oxacillinum
- CHEBI:7809
- DA-76502
- BRD-K96786677-323-02-0
-
- MDL: MFCD00864855
- InChIKey: UWYHMGVUTGAWSP-JKIFEVAISA-N
- Inchi: InChI=1S/C19H19N3O5S/c1-9-11(12(21-27-9)10-7-5-4-6-8-10)15(23)20-13-16(24)22-14(18(25)26)19(2,3)28-17(13)22/h4-8,13-14,17H,1-3H3,(H,20,23)(H,25,26)/t13-,14+,17-/m1/s1
- SMILES: CC1=C(C(N[C@@H]2C(N3[C@H](C(C)(S[C@H]23)C)C(O)=O)=O)=O)C(C4=CC=CC=C4)=NO1
Computed Properties
- Exact Mass: 401.10500
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Rotatable Bond Count: 5
- Monoisotopic Mass: 401.10454189g/mol
- Heavy Atom Count: 28
- Complexity: 681
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.4
- Topological Polar Surface Area: 138Ų
Experimental Properties
- LogP: 2.22410
- PSA: 138.04000
oxacillin Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-19766050-0.05g |
66-79-5 | 0.05g |
$2755.0 | 2023-09-16 |
oxacillin Related Literature
-
Sung-Hyun Jo,Won-Suk Song,Han-Gyu Park,Jae-Seung Lee,Hyo-Jin Jeon,Yeon-Hee Lee,Wooseong Kim,Hwang-Soo Joo,Yung-Hun Yang,Jae-Seok Kim,Yun-Gon Kim RSC Adv. 2020 10 27864
-
Paul J. Weldrick,Matthew J. Hardman,Vesselin N. Paunov Mater. Chem. Front. 2021 5 961
-
B. Feier,I. Ionel,C. Cristea,R. S?ndulescu New J. Chem. 2017 41 12947
-
4. Investigations on recyclisation and hydrolysis in avibactam mediated serine β-lactamase inhibitionHwanho Choi,Robert S. Paton,Hwangseo Park,Christopher J. Schofield Org. Biomol. Chem. 2016 14 4116
-
Jingjing Liu,Mingyang Qi,Zichen Yuan,Tin Yan Wong,Xiaofeng Song,Henry Lam Mol. Omics 2022 18 948
-
Anja Ibach,Michael Petz,Armin Heer,Norbert Mencke,Ralph Krebber Analyst 1998 123 2763
-
Ana Cristina Abreu,Andrew J. McBain,Manuel Sim?es Nat. Prod. Rep. 2012 29 1007
-
Alexander W. Weig,Patrick M. O'Conner,Jakub M. Kwiecinski,Orry M. Marciano,Angelica Nunag,Andrew T. Gutierrez,Roberta J. Melander,Alexander R. Horswill,Christian Melander Org. Biomol. Chem. 2023 21 3373
-
Maxim Kalashnikov,Jean C. Lee,Jennifer Campbell,Andre Sharon,Alexis F. Sauer-Budge Lab Chip 2012 12 4523
-
Maxim Kalashnikov,Jean C. Lee,Jennifer Campbell,Andre Sharon,Alexis F. Sauer-Budge Lab Chip 2012 12 4523
66-79-5 (oxacillin) Related Products
- 3618-73-3(Disperse Blue 79:1)
- 119-80-2(2-[(2-carboxyphenyl)disulfanyl]benzoic acid)
- 433-19-2(1,4-Bis(trifluoromethyl)benzene)
- 445-27-2(2'-Fluoroacetophenone)
- 107-61-9(1,4-Oxathiane, 4,4-dioxide)
- 120-46-7(Dibenzoylmethane)
- 95-33-0(N-Cyclohexylbenzodthiazole-2-sulfonamide)
- 61-73-4(Methylene Blue)
- 330-12-1(4-(Trifluoromethoxy)benzoic acid)
- 104-74-5(1-Dodecylpyridinium Chloride)
Recommended suppliers
pengshengyue
Gold Member
CN Supplier
Bulk

Minglong (Xianning) Medicine Co., Ltd.
Gold Member
CN Supplier
Bulk
http://www.minglongchemistry.com

Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk

Hefei Zhongkesai High tech Materials Technology Co., Ltd
Gold Member
CN Supplier
Reagent

Shanghai Wibson Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk
